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Compound of Interest

Compound Name: 1,3-Propanediol

Cat. No.: B051772

An In-depth Technical Guide to 1,3-Propanediol

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 1,3-Propanediol (PDO), with a focus on information relevant to
researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

1,3-Propanediol, also known as trimethylene glycol, is a diol, an organic compound containing
two hydroxyl (-OH) groups. Its chemical formula is CsHsO2. The hydroxyl groups are located on
the first and third carbon atoms of the three-carbon propane chain.

Table 1: Chemical Identifiers for 1,3-Propanediol
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Identifier Value

IUPAC Name Propane-1,3-diol[1]
CAS Number 504-63-2[1]
Molecular Formula C3HsO2[2]

Trimethylene glycol, 1,3-Dihydroxypropane, 3-

Synonyms Propylene glycol[1][3][4]
ChEBI ID 16109[1]

PubChem CID 10442[5]

SMILES OCCCO[1]

| INChl Key | YPFDHNVEDLHUCE-UHFFFAOYSA-N[1] |

Chemical Structure of 1,3-Propanediol

Physical and Chemical Properties

1,3-Propanediol is a colorless, odorless, viscous, and hygroscopic liquid with a slightly sweet
taste.[6] It is miscible with water, ethanol, and acetone.

Table 2: Physical and Chemical Properties of 1,3-Propanediol
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Property Value

Molecular Weight 76.09 g/mol [5][7]
Appearance Colorless, viscous liquid[1][5]
Density 1.053 g/mL at 25 °C[6]
Melting Point -27 °C[1][6]

Boiling Point 214 °C at 760 mmHg[2][6]
Flash Point 79.4 °C (closed cup)[1][8]

Autoignition Temperature

400 °C[1][9]

Solubility

Miscible with water, ethanol, acetone[6]

logP (Octanol/Water)

-1.04 to -1.093[1][5]

Vapor Pressure

4.5 Pa at 25 °CJ[1]

Refractive Index (n20/D)

1.440[6]

Dynamic Viscosity (n)

Data available across temperature ranges[10]
[11]

Std Enthalpy of Formation (AfH©298, liquid)

-481.8 + 2.2 kJ/mol[12]

Std Enthalpy of Formation (AfH©298, gas)

-410.6 = 2.2 kJ/mol[12]

Std Enthalpy of Combustion (AcH©298)

-1848.1 to -1837.9 kJ/mol[1]

| Enthalpy of Vaporization (AvapH) | 71.2 + 0.2 kJ/mol at 298.15 K[12] |

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 1,3-Propanediol.

Table 3: Spectroscopic Data Summary for 1,3-Propanediol
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Technique Key Data

A TR 6 ~1.85 ppm (quintet, 2H, -CH2-), 6 ~3.67
ppm (triplet, 4H, HO-CH2-)[13]

16 NMR 5 ~36.4 ppm (-CH2-), 8 ~61.3 ppm (HO-CH2-)

[13]

~3300 cm~1 (O-H stretch, broad), ~2940 cm™1
Infrared (IR) (C-H stretch, aliphatic), ~1050 cm~1 (C-O
stretch)[14]

| Mass Spec (MS) | Molecular lon [M]* not typically observed; characteristic fragments at m/z
57, 58[14][15] |

Synthesis and Production

1,3-Propanediol can be produced through both traditional chemical methods and more
sustainable biotechnological routes.[2]

Chemical Synthesis

Two primary chemical synthesis routes are the Shell process and the Degussa process.

» Shell Process (from Ethylene Oxide): This method involves the hydroformylation of ethylene
oxide to produce 3-hydroxypropionaldehyde, which is then hydrogenated to yield 1,3-
propanediol.[1][16]

o Degussa Process (from Acrolein): This process starts with the hydration of acrolein to form 3-
hydroxypropionaldehyde, followed by hydrogenation to 1,3-propanediol.[1][16] Acrolein is
typically derived from the oxidation of propylene.[7]
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Chemical Synthesis of 1,3-Propanediol
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Biosynthesis of 1,3-Propanediol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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